60868-52-4
Description
However, based on the methodology outlined in the evidence, a comprehensive analysis would typically include its molecular formula, physical-chemical properties (e.g., solubility, log P, molecular weight), and applications in industrial or pharmaceutical contexts . For instance, analogous compounds in the evidence (e.g., CAS 6007-85-8, 56469-02-4) are characterized by their synthesis routes, spectral data (NMR, LC-MS), and biological activity, which serve as a template for such evaluations .
Properties
CAS No. |
60868-52-4 |
|---|---|
Molecular Formula |
C22H31NO8 |
Molecular Weight |
437,49 g/mole |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- Functional Groups: CAS 56469-02-4 contains a hydroxylated isoquinolinone core, while CAS 52867-42-2 is a nitropyran derivative. These groups influence polarity and bioavailability .
- Bioactivity : Structural variations may lead to divergent pharmacological profiles. For instance, hydroxylated analogs often exhibit enhanced metabolic stability compared to nitro-substituted derivatives .
Comparison with Functionally Similar Compounds
Functionally similar compounds share applications, such as enzyme inhibition or material synthesis. For instance:
Key Insights :
- Its fluorine atoms enhance electronegativity and binding affinity .
- Heterocyclic Intermediates : CAS 86625-25-4, with a pyrimidine-dione core, is prioritized for drug synthesis due to its moderate bioavailability (Score: 0.55) and low PAINS alerts .
Research Findings and Data Gaps
- Spectroscopic Characterization : NMR and LC-MS data for analogs (e.g., CAS 86625-25-4) highlight the need for precise structural elucidation of 60868-52-4 .
- Biological Activity : Hypothetically, structural features like aromatic rings or sulfonyl groups (common in –20) could position 60868-52-4 as a kinase inhibitor or antimicrobial agent, pending experimental validation.
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